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Compound of Interest

2-Methoxyisonicotinic acid
Compound Name:

hydrochloride
CAS No.: 774223-62-0
Cat. No.: B3283876

Get Quote

\ J

Document Control:

» Subject: 2-Methoxyisonicotinic Acid Hydrochloride (and related free acid handling)

Primary CAS (Free Acid): 105596-63-2[1][2]

Primary CAS (HCI Salt): 774223-62-0[1][3]

Molecular Formula: C7H7NOs - HCI

Author Role: Senior Application Scientist

Executive Summary

This technical guide provides a high-level hazard analysis and handling protocol for 2-
Methoxyisonicotinic acid hydrochloride, a critical pyridine-based building block used in the
synthesis of kinase inhibitors (e.g., GSK-3) and anti-inflammatory agents.[1]
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While standard Safety Data Sheets (SDS) classify this compound under generic irritant
categories, the hydrochloride salt form introduces specific physicochemical risks—notably
increased hygroscopicity and acidity—that require elevated engineering controls. This guide
synthesizes standard regulatory data with practical laboratory experience to ensure data
integrity and personnel safety during drug development workflows.[1]

Part 1: Chemical Identity & Molecular Architecture

To understand the hazard, one must understand the molecule. The risks associated with this
compound are derived directly from its functional groups.[1]

Property Data Mechanistic Implication

Stoichiometry calculations
) must account for the HCI
Molecular Weight ~189.60 g/mol (Salt) ]
counterion (approx.[1] +36.46

Da over free acid).[1]

The HCI salt dissociates to
release protons immediately
o ) upon contact with moisture,
Acidity (pKa) < 2.0 (estimated for HCI salt) ) ) )
creating a localized corrosive
environment on mucous

membranes.

Electron-donating group
(EDG).[1] Increases electron
" density on the pyridine ring,
Methoxy Group Position C-2 i o )
potentially modifying metabolic
stability compared to

isonicotinic acid.

) ) ] Prone to electrostatic charging;
) White/Off-white Crystalline ) )
Physical State high surface area increases
Powder ) o
inhalation risk.[1]

Structural Hazard Context
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The pyridine ring is electron-deficient, but the 2-methoxy substituent modulates this.[1]

However, the primary safety concern is the carboxylic acid (C-4) combined with the

hydrochloride salt. Upon contact with the aqueous environment of the eye or respiratory tract,

this compound generates a low-pH solution capable of protein denaturation.[1]

Part 2: Comprehensive Hazard Analysis

Standard SDSs often default to "Warning" for this class.[1] As a Senior Scientist, | advise

treating the hydrochloride salt with "Danger” level precautions regarding eye exposure due to

the rapid pH drop.

“HS Classificati .

Hazard Class Code

Statement

Senior Scientist's
Operational Note

Skin Irritation H315

Causes skin irritation

Moisture on skin
(sweat) activates the
acid.[1] Delayed
burning sensation is

common.[1]

Eye Irritation H319

Causes serious eye
irritation

CRITICAL: The HCI
salt can cause
damage faster than
the free acid.[1] Treat
as a potential
corrosive (H318
equivalent) for PPE

selection.[1]

STOT - SE H335

May cause respiratory

irritation

Inhalation of
micronized dust
triggers immediate
coughing/choking
reflex due to acidic
hydrolysis in the
lungs.[1]
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The "Hidden" Hazards

o Hygroscopic Instability: HCI salts are avid water scavengers.[1] Improper storage leads to
hydrolysis, clumping, and variable stoichiometry, which ruins quantitative accuracy in
potency assays.

o Exothermic Solubilization: Dissolving the HCI salt in water or methanol is exothermic.[1] In
large-scale (>1009) preparations, this heat can flash-vaporize solvents if not controlled.[1]

Part 3: Risk Mitigation & Handling Protocols
Engineering Controls & PPE

Do not rely on standard lab coats alone.[1] The acidity of the salt requires barrier protection.[1]

o Respiratory: Work strictly within a certified chemical fume hood (Face velocity > 0.5 m/s).[1]
If working with open powder on a bench (discouraged), a P95/P100 respirator is mandatory.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving is recommended
during weighing to prevent micro-pinhole exposure.

e Ocular: Chemical splash goggles are superior to safety glasses.[1] The fine powder can
bypass side shields.[1]

Protocol: Safe Weighing & Solubilization

This workflow minimizes static discharge and exposure.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Solid Handling

Step 1: Neutralize Static
(Use lonizing Bar/Gun)

Step 2: Weigh into Tared Vial
(Inside Fume Hood)

Step 3: Add Solvent Slowly
(Cold solvent preferred)

Step 4: Vortex/Stir
(Monitor for Heat)

Step 5: Buffer Adjustment
(If required for Bioassay)

Click to download full resolution via product page

Figure 1: Optimized workflow for handling acidic pyridine salts to prevent aerosolization and
thermal excursions.

Experimental Causality: Why this matters?
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In drug discovery (e.g., fragment-based screening), the protonation state affects binding affinity.
Using the HCI salt without buffering will drop the assay pH, potentially leading to false positives
(protein denaturation) or false negatives (ligand protonation preventing binding). Always verify

pH after dissolving this salt.

Part 4: Emergency Response & Toxicology
Immediate Action Logic

In the event of exposure, the speed of dilution is the only factor that mitigates acid burns.

S Flush 15+ mins -
Eye Contact Lift eyelids .
Consult Ophthalmologist
/ . Remove clothing

EXPOSURE EVENT s g Skin Contact (e _d \Wash with soap/water
Apply emollient
\ R R
) Fresh Air
\> Oxygen if labored
Monitor for edema

Click to download full resolution via product page

Figure 2: Triage logic for acidic salt exposure. Note that eye exposure requires prolonged
flushing due to the buffering capacity of the ocular tissue being overwhelmed by the HCI.

Part 5: Storage & Stability[1]

To maintain the integrity of 2-Methoxyisonicotinic acid hydrochloride for SAR (Structure-
Activity Relationship) studies:

» Desiccation: Store in a tightly sealed container with silica gel or molecular sieves. The HCI

salt is hygroscopic.[1]

o Temperature: Refrigeration (2-8°C) is recommended to slow decarboxylation or hydrolysis

pathways over long durations (>6 months).[1]
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* Incompatibility: Segregate from strong oxidizing agents and strong bases.[1] Mixing with
bases (e.g., NaOH) will generate heat and convert the salt back to the free acid, potentially
precipitating it out of solution if the volume is low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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